Cas no 199534-15-1 (1,3-Hexanediol, 4-methyl-)

• Product Name: 1,3-Hexanediol, 4-methyl-
• CAS No: 199534-15-1
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 3879073
• PubChem ID: 54185344
• Update Time: 2025-06-25

1,3-Hexanediol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol, 4-methyl-
• 199534-15-1
• SCHEMBL2300150
• 4-methylhexane-1,3-diol
• EN300-7632300

• Inchi： 1S/C7H16O2/c1-3-6(2)7(9)4-5-8/h6-9H,3-5H2,1-2H3
• InChI Key： PESGUTZAXXQWJP-UHFFFAOYSA-N
• SMILES： OC(CCO)C(C)CC

Computed Properties

• Exact Mass: 132.115029749Da
• Monoisotopic Mass: 132.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1,3-Hexanediol, 4-methyl-

Professional Introduction to 1,3-Hexanediol, 4-methyl- (CAS No. 199534-15-1)

1,3-Hexanediol, 4-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 199534-15-1, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural configuration with a methyl-substituted hexanediol backbone, has garnered attention due to its versatile applications in industrial and biological systems. The presence of two hydroxyl groups and a methyl group at the fourth carbon position imparts distinct chemical properties that make it a valuable intermediate in synthesizing various functional materials and bioactive molecules.

The compound's molecular structure, characterized by a linear aliphatic chain with hydroxyl functionalities, enables its participation in a wide range of chemical reactions. These include esterification, etherification, and polymerization processes, which are crucial in the production of polymers, coatings, and specialty chemicals. Additionally, the 4-methyl substitution introduces steric and electronic effects that can influence the reactivity and selectivity of the molecule in catalytic systems.

In recent years, 1,3-Hexanediol, 4-methyl- has been explored for its potential in pharmaceutical applications. Its diol functionality makes it an attractive building block for synthesizing chiral compounds and drugs with specific stereochemical requirements. Researchers have been particularly interested in its role as a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs and other therapeutic agents. The ability to modulate the substituents on the hexanediol backbone allows for fine-tuning of pharmacological properties, making this compound a promising candidate for drug discovery efforts.

The industrial significance of 1,3-Hexanediol, 4-methyl- extends beyond pharmaceuticals. It serves as a key intermediate in the production of biodegradable polymers and lubricants. These materials are increasingly important in sustainable chemistry due to their environmental compatibility and performance characteristics. For instance, polymers derived from this compound have shown promise in applications requiring high thermal stability and mechanical strength. Furthermore, its role in green chemistry initiatives aligns with global efforts to develop eco-friendly alternatives to traditional petrochemical-based products.

Advances in synthetic methodologies have enhanced the accessibility of 1,3-Hexanediol, 4-methyl-, enabling large-scale production for industrial use. Catalytic hydrogenation and oxidation techniques have been optimized to improve yield and purity, making it more cost-effective for commercial applications. These advancements have also facilitated its integration into continuous flow processes, which are favored for their efficiency and scalability in modern chemical manufacturing.

The biological activity of 1,3-Hexanediol, 4-methyl- has been further investigated through computational modeling and experimental studies. Researchers have employed molecular dynamics simulations to understand how this compound interacts with biological targets such as enzymes and receptors. These studies have revealed potential binding mechanisms that could be exploited for therapeutic purposes. Additionally, pharmacokinetic studies have assessed how the molecule is metabolized within living systems, providing insights into its safety profile and potential side effects.

In conclusion,1,3-Hexanediol, 4-methyl- (CAS No. 199534-15-1) represents a multifaceted compound with broad applications across pharmaceuticals and industrial chemistry. Its unique structural features enable diverse chemical transformations while offering opportunities for developing innovative materials and drugs. As research continues to uncover new possibilities for this molecule,1,3-Hexanediol, 4-methyl, will likely remain at the forefront of scientific exploration in both academic and industrial settings.